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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling 2,2-dihydroxyacetic acid (also known as glyoxylic acid monohydrate),
a key intermediate in various synthetic pathways. By offering clear, procedural guidance, we
aim to be your preferred source for laboratory safety and chemical handling information,
building a foundation of trust that extends beyond the product itself.

Chemical and Physical Properties

A thorough understanding of the substance's properties is the first step in safe handling.

Property Value

CAS Number 563-96-2

Molecular Formula C2H404

Molecular Weight 92.05 g/mol

Appearance White to pale yellow solid
Melting Point 49-52°C

Solubility Soluble in water

Hazard ldentification and Personal Protective Equipment (PPE)
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2,2-Dihydroxyacetic acid is classified as a corrosive solid that can cause severe skin burns
and eye damage. It is also a skin sensitizer, meaning it may cause an allergic skin reaction
upon contact. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category Specific Requirements

) Chemical safety goggles or a face shield are
Eye/Face Protection ]
required.

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes are
Skin Protection mandatory. For tasks with a high risk of

splashing, a chemical-resistant apron is also

recommended.

A NIOSH-approved respirator is necessary if
) ) working in an area with inadequate ventilation or
Respiratory Protection o
when the material is in a powdered form that

can become airborne.

A logical workflow for selecting the appropriate PPE is crucial for minimizing exposure risk.

Routine Handling in Ventilated Area, Risk of Splash or SpillZ Risk of Dust Inhalation? Proceed with Task

Click to download full resolution via product page

PPE Selection Workflow for 2,2-Dihydroxyacetic Acid
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Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan ensures minimal risk during the handling and use of 2,2-
dihydroxyacetic acid.

e Preparation:

Ensure the work area is clean and uncluttered.

[¢]

o

Verify that a safety shower and eyewash station are readily accessible.

[e]

Confirm that the ventilation system (e.g., fume hood) is functioning correctly.

o

Assemble all necessary equipment and reagents before handling the chemical.
e Donning PPE:

o Puton alab coat, ensuring it is fully buttoned.

o Don chemical safety goggles.

o Wash and dry hands thoroughly before putting on chemical-resistant gloves.

e Handling the Chemical:

[¢]

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.

[e]

When weighing the solid, do so carefully to avoid generating dust.

o

If creating a solution, slowly add the solid to the solvent to prevent splashing.

[¢]

Keep the container tightly closed when not in use.
o Post-Handling:
o Decontaminate the work area with an appropriate cleaning agent.

o Remove gloves using the proper technique to avoid skin contact with any residue.
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o Wash hands thoroughly with soap and water.
o Remove lab coat and goggles.
Experimental Protocol Example: Glyoxylate Reductase Assay

2,2-Dihydroxyacetic acid, in its deprotonated form glyoxylate, is a key substrate in various
enzymatic reactions. The following is a detailed methodology for a glyoxylate reductase assay,
which measures the conversion of glyoxylate to glycolate.[1]

Principle: The enzymatic activity of glyoxylate reductase is determined by monitoring the
decrease in absorbance at 340 nm as -NADH is oxidized to 3-NAD.[1]

Reagents:

A. 50 mM Potassium Phosphate Buffer, pH 6.4 at 25°C: Prepare by dissolving potassium
phosphate, monobasic, in deionized water and adjusting the pH with 1 M KOH.[1]

B. 702 mM Glyoxylic Acid Solution: Prepare by dissolving glyoxylic acid monohydrate,
sodium salt in Reagent A.[1]

C. 12.8 mM B-Nicotinamide Adenine Dinucleotide, Reduced Form (3-NADH) Solution:
Prepare fresh in cold Reagent A.[1]

D. Glyoxylate Reductase Enzyme Solution: Immediately before use, prepare a solution
containing 1-2 units/ml of Glyoxylate Reductase in cold deionized water.[1]

Procedure:

» Pipette the following reagents into two suitable cuvettes (one for the test and one for the
blank):

[e]

2.44 ml of Reagent A (Buffer)[1]

o

0.50 ml of Reagent B (Glyoxylate)[1]

[¢]

0.05 ml of Reagent C (B-NADH)[1]
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» Mix the contents of the cuvettes by inversion and allow them to equilibrate to 25°C in a
thermostatted spectrophotometer.[1]

e Monitor the absorbance at 340 nm (Assonm) until it is constant.[1]
e To the Test cuvette, add 0.09 ml of Reagent D (Enzyme Solution).[1]
e To the Blank cuvette, add 0.09 ml of deionized water.[1]

e Immediately mix by inversion and record the decrease in Assonm for approximately 5 minutes.

[1]

o Calculate the rate of change in absorbance per minute (AAssonm/minute) using the maximum
linear rate for both the Test and Blank samples.[1]

e The final assay concentration in a 3.09 ml reaction mix will be 48 mM sodium phosphate,
114 mM glyoxylate, 0.2 mM B-nicotinamide adenine dinucleotide (reduced form), and 0.1 -
0.2 units of glyoxylate reductase.[1]

Signaling Pathways: The Glyoxylate Cycle

2,2-Dihydroxyacetic acid is a central intermediate in the glyoxylate cycle, an anabolic
pathway that allows organisms like plants, bacteria, and fungi to convert acetyl-CoA into
succinate for carbohydrate synthesis. This is particularly important for growth on two-carbon
sources.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/516/137/glyoxylate_reductase.pdf
https://www.benchchem.com/product/b7802653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Acetyl-CoA

Citrate

Aconitase

Isocitrate

Isocitrate
Lyase

Isocitrate
Lyase

Citrate

Synthase Succinate Glyoxylate

Malate

Malate
Dehydrogenase

(Oxaloacetate)

Click to download full resolution via product page

The Glyoxylate Cycle

Disposal Plan

Proper disposal of 2,2-dihydroxyacetic acid and any contaminated materials is crucial to
prevent environmental contamination and ensure workplace safety.
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o Waste Characterization: 2,2-dihydroxyacetic acid waste should be classified as hazardous
waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical.

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
company. Follow all federal, state, and local regulations for hazardous waste disposal. Do
not dispose of this chemical down the drain.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle
2,2-dihydroxyacetic acid, ensuring the integrity of their work and the safety of their laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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